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From Acetone Solvate to Form I: A Workflow
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Compound Focus: Ortataxel

CAS No.: 186348-23-2

Cat. No.: S548182

The primary industrial and research significance of the ortataxel acetone solvate is as a precursor for
obtaining the stable Form I. The following diagram illustrates the two main experimental pathways for this

conversion, as detailed in the patents.
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Conversion pathways from ortataxel acetone solvate to Form I

Analytical Characterization Techniques

Rigorous analysis is required to distinguish between the acetone solvate and Form I. The table below outlines

standard protocols for characterization.

Technique

Experimental Protocol & Key Parameters

X-ray Powder Diffraction (XRPD)

Differential Scanning Calorimetry
(DSC)

Thermogravimetry/Differential Thermal
Analysis (TGIDTA)

Fourier-Transform Infrared
Spectroscopy (FTIR)

Instrument: Philips PW1800. Parameters: Cu Ka
radiation, 45 kV, 40 mA. Scan: 2-65 deg 2-theta, step size
0.02 deg [1].

Instrument: Mettler TC15. Parameters: 10°C/min ramp
from 30-300°C, N2 flow 50 ml/min. Crucible: Closed Al
with pinhole, ~5 mg sample [1].

Instrument: Seiko TG/DTA6200. Parameters: 10°C/min
ramp from 30-300°C, N2z flow 200 ml/min. Pan: Open Al,
~10 mg sample [1].

Technique: ATR. Instrument: Perkin Elmer Spectrum
One. Parameters: 4000-550 cm~? range, 4 cm™1
resolution, 16 scans co-added [1].

The following diagram shows how these techniques are applied in a logical sequence to fully characterize the

solid forms of ortataxel.
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Analytical workflow for ortataxel solid forms characterization

Why Form | Replaced the Acetone Solvate

The driving force behind the development of Form I was the critical need for a form suitable for

pharmaceutical development, which the acetone solvate could not provide.

¢ Regulatory Compliance: The acetone content in the solvate (4.5-6.5%) far exceeds the limits
permitted by ICH guidelines for residual solvents, making it unacceptable for use in a drug product
[1].

e Superior Stability: Form | is an anhydrous, non-solvated crystalline form. It is chemically and
thermodynamically stable, shows a very low tendency to adsorb moisture, and remains stable for at
least 36 months, addressing the instability inherent in a solvated form [1].

o Efficacy Against Resistant Cancers: Ortataxel is a next-generation taxane designed to be effective
against multidrug-resistant tumors. It is not only a potent cytotoxic agent but also a broad-spectrum
modulator of ATP-binding cassette (ABC) transport proteins like P-glycoprotein (Pgp), MRP-1, and
BCRP, which are often overexpressed in resistant cancer cells [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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